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Abstract
1-(4-Methylphenyl)ethanol, also known as p,α-Dimethylbenzyl alcohol, is an aromatic alcohol

with applications ranging from the fragrance industry to a synthetic intermediate in

pharmaceutical manufacturing[1][2]. A precise understanding of its fundamental physical

properties, such as boiling point and density, is critical for its application in chemical synthesis,

process design, and formulation development. This guide provides a detailed examination of

these properties, outlines rigorous experimental protocols for their determination, and explains

the scientific principles that ensure data integrity and reproducibility.

Introduction: The Molecular Profile of 1-(4-
Methylphenyl)ethanol
1-(4-Methylphenyl)ethanol (CAS No. 536-50-5) is a secondary alcohol characterized by a

hydroxyl group attached to an ethyl substituent on a toluene backbone[3][4]. This structure,

featuring both a polar hydroxyl group capable of hydrogen bonding and a nonpolar aromatic

ring, dictates its physical behavior, including its boiling point, density, and solubility[2]. As a

clear, colorless liquid at room temperature, its handling and application in multi-step syntheses

or as a formulation component require accurate physicochemical data[1][3].
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The boiling point and density are foundational parameters for process scale-up, purification via

distillation, and quality control. The accepted values for 1-(4-Methylphenyl)ethanol are

summarized below.

Physical Property Reported Value Conditions Source(s)

Boiling Point 218-220 °C

At standard

atmospheric pressure

(lit.)

[3][5][6][7][8]

216-222 °C Not specified [1]

219 °C Not specified [9]

Density 0.987 g/mL At 20 °C (lit.) [3][7]

Specific Gravity 0.980 - 0.990 At 25 °C [10]

Note: "lit." refers to values established in scientific literature and widely cited by chemical

suppliers.

Boiling Point Analysis
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 1-(4-Methylphenyl)ethanol, the relatively high boiling point of approximately

218-220 °C is a direct consequence of its molecular structure[3][5][7]. Its molecular weight

(136.19 g/mol ) and, more significantly, the presence of the hydroxyl (-OH) group allow for

intermolecular hydrogen bonding[2][6]. These strong intermolecular forces require a substantial

amount of thermal energy to overcome, resulting in a higher boiling point compared to non-

polar analogues of similar molecular weight.

Density Analysis
Density, a measure of mass per unit volume, is a critical parameter for volumetric calculations

in process chemistry and for assessing material purity. The density of 1-(4-
Methylphenyl)ethanol is reported to be approximately 0.987 g/mL at 20 °C[3][7]. This value,

slightly less than that of water, is influenced by the compound's molecular packing in the liquid

state. The temperature at which density is measured is crucial, as liquids typically expand upon

heating, leading to a decrease in density.
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Experimental Determination Protocols
To ensure the highest degree of accuracy, standardized and validated methods must be

employed. The following protocols are designed to be self-validating by incorporating

calibration, system suitability checks, and precise measurement techniques.

Protocol for Boiling Point Determination via Distillation
This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

The causality behind this technique is the direct measurement of the liquid-vapor equilibrium

temperature under controlled conditions.

Methodology:

Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom

flask, a distillation head with a port for a calibrated thermometer, a condenser, and a

receiving flask. Ensure all glassware is clean and dry.

Sample Preparation: Place approximately 20-30 mL of 1-(4-Methylphenyl)ethanol into the

round-bottom flask. Add 2-3 boiling chips to prevent bumping and ensure smooth boiling.

Expertise & Experience: The use of boiling chips is non-negotiable. Superheating of the

liquid can lead to sudden, violent boiling (bumping), which results in inaccurate

temperature readings and potential hazards.

Thermometer Placement: Position the calibrated thermometer in the distillation head so that

the top of the mercury bulb is level with the bottom of the side-arm leading to the condenser.

Trustworthiness: This specific placement ensures that the thermometer is measuring the

temperature of the vapor that is in thermal equilibrium with the boiling liquid, which is the

true definition of the boiling point.

Heating and Distillation: Begin heating the flask gently using a heating mantle. Increase the

heat gradually until the liquid begins to boil and a consistent ring of refluxing condensate

climbs the neck of the flask.
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Data Acquisition: Record the temperature when the first drop of distillate is collected in the

receiving flask. Continue to monitor the temperature. The boiling point is the stable

temperature plateau observed during the steady distillation of the liquid. Record this value.

Pressure Correction: Record the ambient atmospheric pressure using a barometer. If the

pressure deviates significantly from standard pressure (760 mmHg), the observed boiling

point (T_obs) can be corrected to the normal boiling point (T_norm) using the Sydney-Young

equation or a similar nomograph. This step is critical for standardizing data.

Protocol for Density Determination via Pycnometry
A pycnometer is a flask with a precise, known volume used to determine the density of a liquid

with high accuracy. The principle relies on measuring the mass of a known volume of the liquid.

Methodology:

Calibration of Pycnometer:

Thoroughly clean and dry a pycnometer of a suitable volume (e.g., 10 mL).

Measure the mass of the empty, dry pycnometer (m_pyc) using a calibrated analytical

balance.

Fill the pycnometer with deionized, degassed water of a known temperature (e.g., 20.0

°C). Ensure no air bubbles are trapped.

Measure the mass of the pycnometer filled with water (m_water).

Calculate the exact volume of the pycnometer (V_pyc) using the known density of water

(ρ_water) at that temperature: V_pyc = (m_water - m_pyc) / ρ_water.

Trustworthiness: Calibrating the pycnometer in-house at the precise temperature of the

experiment eliminates errors from manufacturing tolerances and thermal expansion of the

glass.

Sample Measurement:

Empty, clean, and dry the calibrated pycnometer.
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Allow the 1-(4-Methylphenyl)ethanol sample to equilibrate to the desired temperature

(20.0 °C).

Fill the pycnometer with the sample, ensuring no air bubbles are present.

Measure the mass of the pycnometer filled with the sample (m_sample).

Calculation:

Calculate the mass of the sample: m_net_sample = m_sample - m_pyc.

Calculate the density of the sample (ρ_sample): ρ_sample = m_net_sample / V_pyc.

Perform the measurement in triplicate to ensure reproducibility and report the average and

standard deviation.

Experimental Workflow Visualization
The logical flow for the characterization of 1-(4-Methylphenyl)ethanol's physical properties

can be visualized as follows.
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Phase 1: Preparation & Calibration

Phase 2: Boiling Point Determination Phase 3: Density Determination

Phase 4: Data Analysis & Reporting

Obtain 1-(4-Methylphenyl)ethanol Sample

Assemble Distillation Apparatus Equilibrate Sample to 20°C

Calibrate Thermometer Calibrate Pycnometer
(Mass & Volume at 20°C)

Measure Mass of Sample
in Calibrated PycnometerMeasure Boiling Point Plateau

Record Atmospheric Pressure

Apply Pressure Correction

Final Report:
Boiling Point (Corrected)

Density @ 20°C

Calculate Density (m/V)

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of 1-(4-Methylphenyl)ethanol.

Conclusion
The physical properties of 1-(4-Methylphenyl)ethanol, specifically its boiling point and density,

are well-defined parameters essential for its effective use in scientific and industrial
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applications. The boiling point, typically cited as 218-220 °C, and density, approximately 0.987

g/mL at 20 °C, are direct reflections of its molecular structure[3][7]. For drug development

professionals and researchers, adherence to rigorous, well-understood experimental protocols,

such as those detailed in this guide, is paramount. Such practices ensure the generation of

reliable and reproducible data, which forms the bedrock of successful process development,

quality control, and scientific innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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